Cas no 27170-93-0 (3-(2-Bromoethyl)-2,3-dihydro-1,3-benzoxazol-2-one)

• Product Name: 3-(2-Bromoethyl)-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 27170-93-0
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• MDL: MFCD06270899
• CID: 239094
• PubChem ID: 4490785
• Update Time: 2025-07-20

3-(2-Bromoethyl)-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromoethyl)benzo[d]oxazol-2(3H)-one
• 2(3H)-Benzoxazolone, 3-(2-bromoethyl)-
• 3-(2-bromoethyl)-1,3-benzoxazol-2-one
• 3-(2-Brom-aethyl)-3H-benzoxazol-2-on
• 3-(2-bromoethyl)-1,3-benzoxazol-2(3H)-one
• 3-(2-bromoethyl)-2,3-dihydrobenzoxazol-2-one
• 3-(2-bromo-ethyl)-3H-benzoxazol-2-one
• AC1NBBTE
• AC1Q27Y9
• ANW-58033
• CTK0J9608
• SureCN6639178
• SCHEMBL6639178
• 3-(2-bromoethyl)-1, 3-benzoxazol-2-one
• DTXSID60403694
• EN300-30924
• CS-0215915
• 3-(2-bromoethyl)-2,3-dihydro-1,3-benzoxazol-2-one
• Z285922104
• FT-0646860
• 27170-93-0
• FT-0647038
• J-016683
• AKOS000163668
• G57839
• 3-(2-Bromoethyl)-2,3-dihydro-1,3-benzoxazol-2-one

• MDL： MFCD06270899
• Inchi： 1S/C9H8BrNO2/c10-5-6-11-7-3-1-2-4-8(7)13-9(11)12/h1-4H,5-6H2
• InChI Key： ZXIXDDXYXCANPH-UHFFFAOYSA-N
• SMILES： BrCCN1C(=O)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 240.97384
• Monoisotopic Mass: 240.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.636
• Boiling Point: 319.8°C at 760 mmHg
• Flash Point: 147.2°C
• Refractive Index: 1.614
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-(2-Bromoethyl)-2,3-dihydro-1,3-benzoxazol-2-one

Research Brief on 3-(2-Bromoethyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS: 27170-93-0): Recent Advances and Applications

3-(2-Bromoethyl)-2,3-dihydro-1,3-benzoxazol-2-one (CAS: 27170-93-0) is a brominated heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a synthetic intermediate. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel bioactive molecules. This brief synthesizes the latest findings on this compound, highlighting its synthetic applications, mechanistic insights, and emerging therapeutic potentials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-(2-Bromoethyl)-2,3-dihydro-1,3-benzoxazol-2-one as a key intermediate in the synthesis of benzoxazole-based kinase inhibitors. The bromoethyl moiety facilitates selective alkylation reactions, enabling the construction of targeted libraries for high-throughput screening. Researchers optimized reaction conditions to achieve yields exceeding 85%, underscoring its synthetic efficiency. Molecular docking studies further revealed that derivatives of this compound exhibit strong binding affinities to cyclin-dependent kinases (CDKs), suggesting potential applications in oncology.

In parallel, a 2024 ACS Chemical Biology report investigated the compound's role in covalent protein modification. The electrophilic bromine center allows for selective thiol conjugation, making it a promising tool for chemoproteomics. By coupling 3-(2-Bromoethyl)-2,3-dihydro-1,3-benzoxazol-2-one with mass spectrometry, researchers identified novel cysteine residues in oncogenic proteins, paving the way for targeted covalent drug design. This approach was validated in cell-based assays, showing reduced off-target effects compared to traditional crosslinkers.

Recent toxicological evaluations (2024, Chemical Research in Toxicology) addressed safety concerns associated with this compound. While the bromoethyl group raises potential genotoxicity flags, structure-activity relationship (SAR) studies demonstrated that controlled modifications (e.g., replacing bromine with azide groups) mitigate risks without compromising reactivity. These findings are critical for advancing the compound's use in preclinical development.

Emerging applications extend to radiopharmaceuticals, where the bromine-76 isotope variant of this compound is being explored as a positron emission tomography (PET) tracer. Preliminary data from a 2024 Nuclear Medicine and Biology study indicate high blood-brain barrier penetration, highlighting its potential for neuroimaging. Future research directions include optimizing pharmacokinetic properties and expanding its scaffold diversity for broader therapeutic targeting.